molecular formula C16H16N2O4 B2986631 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide CAS No. 921842-61-7

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide

Cat. No. B2986631
CAS RN: 921842-61-7
M. Wt: 300.314
InChI Key: VLXITWGXNKCPQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C19H20N2O3. It contains a tetrahydrobenzo[b][1,4]oxazepin ring which is a seven-membered ring with one oxygen and one nitrogen atom. The furan-2-carboxamide group is attached to the nitrogen atom of the tetrahydrobenzo[b][1,4]oxazepin ring. For a detailed molecular structure analysis, it would be best to refer to a trusted chemical database or a scientific publication .

Scientific Research Applications

Synthesis and Chemical Reactivity

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide, due to its complex structure, plays a significant role in the synthesis and chemical reactivity of heterocyclic compounds. For example, enaminones incorporating dibromobenzofuran moieties serve as versatile precursors for novel azines and azolotriazines, demonstrating the potential of similar compounds in synthesizing novel heterocyclic frameworks with potential biological activities (Sanad & Mekky, 2018). Additionally, the synthesis of tetrahydrobenzofurans through dimethyldioxirane oxidation and their further transformation into novel compounds highlights the intricate chemical reactivity and potential for generating diverse bioactive molecules (Lévai et al., 2002).

Antimicrobial and Antileukemic Activities

Compounds structurally related to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide have been explored for their antimicrobial and antileukemic activities. For instance, derivatives of tetrahydrobenzothiophenes have shown significant antimicrobial activities against both gram-positive and gram-negative bacteria, indicating the potential therapeutic applications of such compounds (Ali, 2019). Furthermore, furanyl, pyranyl, and ribosyl derivatives of related compounds have been tested for antileukemic activity, demonstrating the potential for the development of new anticancer therapies (Earl & Townsend, 1979).

Molecular Structure and Design

The study of benzimidazole-tethered oxazepine heterocyclic hybrids, closely related to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide, reveals insights into molecular structure and design. These compounds have been synthesized and characterized, showing promise for nonlinear optical (NLO) applications based on computational hyperpolarizability studies (Almansour et al., 2016). This highlights the potential of such compounds in materials science and photonics.

Safety And Hazards

As this compound is intended for research use only, it is not suitable for human or veterinary use. Therefore, it should be handled with care, following all safety protocols in a research setting .

properties

IUPAC Name

N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O4/c1-16(2)9-22-12-6-5-10(8-11(12)18-15(16)20)17-14(19)13-4-3-7-21-13/h3-8H,9H2,1-2H3,(H,17,19)(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLXITWGXNKCPQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=CO3)NC1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.